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Compound of Interest

Compound Name:
1-(5-(Piperidin-4-yl)indolin-1-

yl)ethanone

CAS No.: 1522308-27-5

Cat. No.: B3242566

Get Quote

Part 1: Executive Summary & Chemical Identity
CAS 1522308-27-5 is a specialized heterocyclic building block used primarily in medicinal

chemistry for the synthesis of bioactive small molecules. Chemically identified as 1-(5-

(Piperidin-4-yl)indolin-1-yl)ethan-1-one, this compound features an N-acetylated indoline core

substituted at the 5-position with a piperidine ring.

This structural motif—combining a rigid bicyclic system (indoline) with a flexible, basic amine

(piperidine)—is a "privileged scaffold" in drug discovery. It is frequently employed to target G-

protein coupled receptors (GPCRs), particularly in the serotonergic (5-HT) and dopaminergic

families, as well as in kinase inhibitor design where the indoline mimics the adenine hinge-

binding region.

Chemical Profile Table[1]
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Property Specification

CAS Number 1522308-27-5

Chemical Name 1-(5-(Piperidin-4-yl)indolin-1-yl)ethan-1-one

Molecular Formula C₁₅H₂₀N₂O

Molecular Weight 244.33 g/mol

Core Scaffold N-Acetyl Indoline + Piperidine

Physical State Solid (typically off-white to pale yellow powder)

Solubility
Soluble in DMSO, Methanol, DCM; sparingly

soluble in water

Storage Sealed, dry, 2-8°C (Hygroscopic potential)

Part 2: Market Landscape & Supplier Analysis
Unlike commodity chemicals, CAS 1522308-27-5 is a Tier 3 Research Chemical. This means it

is not produced in multi-tonnage bulk but is synthesized on-demand or stocked in small

quantities (mg to gram scale) by specialized catalog vendors.

Primary Suppliers
The following vendors have been verified to list this specific CAS in their active catalogs.

Supplier Catalog No. Stock Status Primary Region

ChemScene CS-0475627
Global Stock

(US/Asia)
USA / China

BLDpharm BD00813389 In Stock China / Global

ChemicalBook (Aggregator) Varies by distributor Global

Chemikart AY24651 Inquiry India / Global

Procurement Strategy
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Lead Time: For "In Stock" items, expect 1-2 weeks (customs clearance dependent). For

"Synthesis on Demand," lead times typically extend to 4-6 weeks.

Purity Requirements: Standard catalog purity is ≥98%. For biological assays (IC50/EC50

determination), re-purification to >99% via prep-HPLC is recommended to remove trace

metal catalysts (e.g., Pd from cross-coupling reactions).

Part 3: Pricing Analysis
Pricing for CAS 1522308-27-5 is volume-dependent and generally follows a "Request for

Quote" (RFQ) model due to its specialized nature. It is not a fixed-price commodity.[1][2]

Estimated Market Pricing (2025/2026 Estimates)
Quantity

Estimated Price
Range (USD)

Unit Cost (Approx.) Notes

100 mg $150 - $250 $2.00/mg
High premium for

small aliquots.

1 gram $450 - $800 $600/g
Standard research

scale.

10 grams $2,500 - $4,000 $300/g
Requires batch

synthesis inquiry.

100 grams Inquiry Only <$150/g

Custom

manufacturing

contract required.

Note: Prices fluctuate based on raw material costs (specifically the 5-bromoindoline and 4-

pyridineboronic acid precursors) and synthesis complexity.
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To ensure scientific integrity, every batch received must undergo a Self-Validating QC Protocol.

Do not rely solely on the Certificate of Analysis (CoA) provided by the vendor.

Identity Verification (H-NMR)
Solvent: DMSO-d6 or CDCl3.

Key Signals:

Acetyl Group: Singlet ~2.1-2.2 ppm (3H).

Indoline Core: Multiplets ~7.0-8.0 ppm (Aromatic protons).

Piperidine Ring: Broad multiplets ~1.5-3.0 ppm (Aliphatic protons).

Diagnostic: The N-acetyl peak is distinct and confirms the protection of the indoline nitrogen.

Purity Check (HPLC-UV)
Column: C18 Reverse Phase (e.g., Agilent Zorbax or Waters XBridge).

Mobile Phase: Gradient 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).

Detection: 254 nm (Aromatic) and 210 nm (Amide bond).

Acceptance Criteria: Single peak >98% area integration.

Solubility & Handling
Stock Solution: Prepare 10 mM stock in 100% DMSO.

Storage: Aliquot into single-use vials and store at -20°C to prevent freeze-thaw degradation.

Stability: The acetyl group is stable, but the secondary amine on the piperidine is reactive.

Avoid exposure to aldehydes or acid chlorides unless intended for derivatization.

Part 5: Visualization (QC Workflow)
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The following diagram outlines the logical decision tree for validating the incoming chemical

supply.

Receive Shipment
CAS 1522308-27-5

Visual Inspection
(Color/Form)

Solubility Test
(DMSO/MeOH)

1H-NMR Verification
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Release to Inventory
(Store -20°C)

Yes

Quarantine & Contact Supplier

No (<90%)

Recrystallization / Prep-HPLC

No (90-98%) Re-test

Click to download full resolution via product page

Caption: Logical workflow for Quality Control (QC) upon receipt of CAS 1522308-27-5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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